Cas no 1220032-92-7 (3-{2-Chloro-4-(1-methyl-1-phenylethyl)phenoxy-methyl}piperidine hydrochloride)

• Product Name: 3-{2-Chloro-4-(1-methyl-1-phenylethyl)phenoxy-methyl}piperidine hydrochloride
• CAS No: 1220032-92-7
• MF: C₂₁H₂₇Cl₂NO
• MW: 380.351184129715
• CID: 4688259
• Update Time: 2025-11-04

3-{2-Chloro-4-(1-methyl-1-phenylethyl)phenoxy-methyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[2-CHLORO-4-(1-METHYL-1-PHENYLETHYL)PHENOXY]-METHYL}PIPERIDINE HYDROCHLORIDE
• 3-((2-Chloro-4-(2-phenylpropan-2-yl)phenoxy)methyl)piperidine hydrochloride
• 3-[2-chloro-4-(2-phenylpropan-2-yl)phenoxymethyl]piperidine hydrochloride
• 3-{2-Chloro-4-(1-methyl-1-phenylethyl)phenoxy-methyl}piperidine hydrochloride

• Inchi： 1S/C21H26ClNO.ClH/c1-21(2,17-8-4-3-5-9-17)18-10-11-20(19(22)13-18)24-15-16-7-6-12-23-14-16;/h3-5,8-11,13,16,23H,6-7,12,14-15H2,1-2H3;1H
• InChI Key： HHRMQLQDKCNDRJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1CNCCC1)C(C)(C)C1C=CC=CC=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 380
• Topological Polar Surface Area: 21.3

Additional information on 3-{2-Chloro-4-(1-methyl-1-phenylethyl)phenoxy-methyl}piperidine hydrochloride

3-{2-Chloro-4-(1-methyl-1-phenylethyl)phenoxy-methyl}piperidine hydrochloride: A Comprehensive Overview

The compound 3-{2-Chloro-4-(1-methyl-1-phenylethyl)phenoxy-methyl}piperidine hydrochloride (CAS No. 1220032-92-7) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring with a phenoxy group substituted with chloro and 1-methyl-1-phenylethyl moieties. The hydrochloride salt form indicates its utility in pharmaceutical contexts, where such salts are commonly used to enhance solubility and stability.

Recent studies have highlighted the importance of phenoxy groups in modulating the pharmacokinetic properties of drugs. The presence of a chloro substituent on the phenyl ring further enhances the compound's ability to interact with biological systems, potentially influencing its bioavailability and efficacy. The 1-methyl-1-phenylethyl group adds another layer of complexity, contributing to the molecule's stereochemistry and possibly its selectivity in binding to target receptors.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. Researchers have explored various methodologies to optimize the yield and purity of this intermediate, employing techniques such as Suzuki coupling or nucleophilic aromatic substitution. The final step involves the formation of the hydrochloride salt, which is crucial for ensuring the compound's stability under physiological conditions.

From a structural standpoint, the piperidine ring serves as a rigid scaffold, providing a platform for further functionalization. This feature makes the compound amenable to modifications that could expand its application range. For instance, substituting the chloro group with other halogens or electron-withdrawing groups could alter its reactivity and pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds in silico. By employing molecular docking studies, scientists can assess the likelihood of this compound binding to specific protein targets, such as GPCRs or kinases. These insights are invaluable for guiding preclinical studies and optimizing drug candidates.

In terms of applications, 3-{2-Chloro-4-(1-methyl-1-phenylethyl)phenoxy-methyl}piperidine hydrochloride has shown promise in several therapeutic areas. Early-stage research suggests potential activity against neurodegenerative diseases, where modulation of specific neuronal pathways could lead to novel treatment options. Additionally, its structural similarity to known antidepressants has sparked interest in exploring its efficacy in mood disorders.

The development of this compound also aligns with current trends in green chemistry. Efforts are being made to design more sustainable synthesis routes that minimize waste and reduce environmental impact. For example, catalytic hydrogenation or enzymatic transformations are being investigated as greener alternatives to traditional synthetic methods.

In conclusion, 3-{2-Chloro-4-(1-methyl-1-phenylethyl)phenoxy-methyl}piperidine hydrochloride (CAS No. 1220032-92-7) represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure and potential applications make it a subject of ongoing research interest. As advancements in chemical synthesis and computational modeling continue, this compound holds the promise of contributing significantly to both academic and industrial endeavors.